Cas no 2044706-14-9 (3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)-)
3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)-
-
- Inchi: 1S/C7H13NO/c9-4-6-1-5-2-8-3-7(5)6/h5-9H,1-4H2/t5-,6-,7+/m1/s1
- InChI Key: BINFFXLFEOUHQZ-QYNIQEEDSA-N
- SMILES: [C@@]12([H])[C@@]([H])([C@@H](CO)C1)CNC2
3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-307465-0.05g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 0.05g |
$1895.0 | 2023-02-26 | ||
| Enamine | EN300-307465-0.1g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 0.1g |
$1986.0 | 2023-02-26 | ||
| Enamine | EN300-307465-0.25g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 0.25g |
$2077.0 | 2023-02-26 | ||
| Enamine | EN300-307465-0.5g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 0.5g |
$2167.0 | 2023-02-26 | ||
| Enamine | EN300-307465-1.0g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-307465-2.5g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 2.5g |
$4424.0 | 2023-02-26 | ||
| Enamine | EN300-307465-5.0g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 5.0g |
$6545.0 | 2023-02-26 | ||
| Enamine | EN300-307465-10.0g |
[(1S,5S,6S)-3-azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 10.0g |
$9704.0 | 2023-02-26 | ||
| Ambeed | A1090725-1g |
[(1S,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 95% | 1g |
$1642.0 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01026944-1g |
[(1S,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-yl]methanol |
2044706-14-9 | 95% | 1g |
¥11270.0 | 2023-03-12 |
3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)-
Recent Advances in the Study of 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- (CAS: 2044706-14-9)
The compound 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- (CAS: 2044706-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its azabicyclo[3.2.0]heptane core and chiral centers, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its role in modulating enzymatic activity and its potential as a building block for drug discovery.
One of the most notable advancements in this area is the application of 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- in the development of enzyme inhibitors. Researchers have demonstrated its efficacy in targeting specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. The stereochemical configuration of the compound has been shown to play a critical role in its binding affinity and selectivity, underscoring the importance of chiral synthesis in drug development.
In addition to its therapeutic potential, recent synthetic methodologies have improved the efficiency and scalability of producing 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)-. Advances in asymmetric catalysis and green chemistry have enabled the production of high-purity batches with reduced environmental impact. These developments are particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are paramount.
Furthermore, computational studies have provided deeper insights into the molecular interactions of 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- with biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and conformational changes that occur upon interaction with target proteins. These findings are instrumental in guiding the design of next-generation derivatives with enhanced pharmacological properties.
Despite these promising developments, challenges remain in the clinical translation of 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of this compound.
In conclusion, 3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)- (CAS: 2044706-14-9) represents a versatile and promising scaffold in chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted applications, from enzyme inhibition to synthetic methodology development. As the field progresses, this compound is poised to play a pivotal role in the development of novel therapeutics for a range of diseases.
2044706-14-9 (3-Azabicyclo[3.2.0]heptane-6-methanol, (1S,5S,6S)-) Related Products
- 1420842-01-8((6-Methyl-6-azaspiro[3.4]octan-2-yl)methanol)
- 1420823-50-2((6-Ethyl-6-azaspiro[3.4]octan-2-yl)methanol)
- 1315054-52-4(2-(3S)-pyrrolidin-3-ylethan-1-ol)
- 2696257-97-1(rel-((1S,5S)-3-Azabicyclo[3.2.0]heptan-1-yl)methanol)
- 2091216-75-8((6-Azaspiro[3.4]octan-8-yl)methanol)
- 931-44-2(2-(pyrrolidin-3-yl)ethan-1-ol)
- 2202731-16-4(rac-(1R,5R,6R)-3-azabicyclo3.2.0heptan-6-ylmethanol hydrochloride)
- 1341036-78-9(rac-(1R,5R,6R)-3-azabicyclo3.2.0heptan-6-ylmethanol)
- 1389264-30-5(3-azabicyclo[3.1.1]heptan-6-ylmethanol)
- 1420958-53-7(6-Azaspiro[3.4]octan-2-ylmethanol)